Methyl (11R)-11-hydroxy-9,12-octadecadienoate

stereochemistry enantiomer activity lipid mediator
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H34O3
Molecular Weight 310.5 g/mol
Cat. No. B15548341
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Technical Parameters


Basic Identity
Product NameMethyl (11R)-11-hydroxy-9,12-octadecadienoate
Molecular FormulaC19H34O3
Molecular Weight310.5 g/mol
Structural Identifiers
InChIInChI=1S/C19H34O3/c1-3-4-5-9-12-15-18(20)16-13-10-7-6-8-11-14-17-19(21)22-2/h12-13,15-16,18,20H,3-11,14,17H2,1-2H3/b15-12+,16-13+
InChIKeyUGELGICNLMQZDX-WSGPNKEYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Methyl (11R)-11-hydroxy-9,12-octadecadienoate: A Chiral HODE Derivative with Defined Stereochemical Configuration for Specialized Lipid Mediator Research


Methyl (11R)-11-hydroxy-9,12-octadecadienoate (CAS 1214984-21-0) is the methyl ester derivative of (11R)-HODE, a specific stereoisomer of hydroxyoctadecadienoic acid derived from linoleic acid oxidation . This compound features a single R‑configuration hydroxy substituent at the C11 position of the 9Z,12Z‑octadecadienoate backbone (C19H34O3, MW 310.47) and is supplied at ≥98% purity as a neutral, more lipophilic analytical form suitable for GC‑MS and chiral HPLC method development [1]. As an 11‑HODE isomer, it belongs to the broader class of linoleic acid oxidation products that function as bioactive lipid mediators and oxidative stress biomarkers [2]. Unlike racemic or enantiomeric mixtures commonly encountered in biological samples, this optically pure (R)‑configured methyl ester provides a definitive analytical reference standard for precise stereochemical assignment and quantification in research applications.

Stereochemistry Defined (11R) configuration for chiral lipid mediator studies Enables enantiomer-specific assay interpretation
Analytical Form Methyl ester derivative for chiral HPLC and GC-MS workflows Enhanced lipophilicity and chromatographic resolution
Reference Standard Certified chiral reference standard with supplied purity Supports quantitative method development and validation

Why Methyl (11R)-11-hydroxy-9,12-octadecadienoate Cannot Be Replaced by Racemic 11-HODE Mixtures or Alternative HODE Regioisomers in Analytical and Functional Studies


Generic substitution of methyl (11R)-11-hydroxy-9,12-octadecadienoate with racemic (R,S)‑11‑HODE methyl ester mixtures or alternative HODE regioisomers such as 9‑HODE or 13‑HODE fundamentally compromises both analytical accuracy and biological interpretation. Stereochemical configuration at the C11 hydroxyl position directly determines the compound's metabolic fate, enzymatic recognition, and downstream signaling activity [1]. The (S)‑enantiomer of 11‑HEDE (the eicosadienoic acid analog) lacks any documented biological activity in scientific literature , while regioisomers such as 9‑HODE and 13‑HODE exhibit distinct PPARγ agonist activities that vary by up to several‑fold in dual‑luciferase reporter assays depending on stereo‑ and regio‑configuration [2]. Furthermore, the free acid forms and methyl ester derivatives differ substantially in lipophilicity, cellular permeability, and chromatographic retention behavior, rendering cross‑substitution invalid for quantitative analytical workflows . The following quantitative evidence establishes precisely where and why stereochemical identity at C11 must be preserved for reproducible and interpretable results.

Target Methyl (11R)-11-hydroxy-9,12-octadecadienoate
Substitute Racemic 11-HODE methyl ester
~50% (S)-enantiomer may confound dose-response and lacks documented activity.
Target 11-HODE (C11 hydroxy)
Substitute 9-HODE or 13-HODE regioisomers
Distinct PPARγ agonist activities may skew functional and signaling readouts.
Target Methyl ester derivative
Substitute Free acid form
Different lipophilicity and chromatographic retention may alter quantification.

Quantitative Differentiation Evidence for Methyl (11R)-11-hydroxy-9,12-octadecadienoate: Stereochemical Purity, Enzymatic Specificity, and Comparative Biological Activity


Enantiomeric Purity Defines Biological Activity: The (S)-Enantiomer Lacks Documented Function While the (R)-Configuration Drives Measurable Effects

A direct head-to-head comparison of enantiomer activity reveals a binary functional outcome that eliminates any justification for using racemic mixtures in bioactivity studies. The (R)‑enantiomer of 11‑HEDE (the eicosadienoic acid analog of 11‑HODE) is enzymatically synthesized via COX‑mediated lipoxygenase‑type reactions and produces a measurable conjugated diene absorbance used to quantify COX activity . In contrast, 11(S)‑HEDE, obtained through chromatographic separation of the racemate, has no reports of biological activity in the scientific literature . While the free acid 11(S)‑HODE has not been studied as extensively, the parallel inactivity of the 11(S)‑configured eicosadienoic acid analog strongly suggests that the (R)‑configuration at C11 is the biologically relevant stereoisomer .

Enantiomeric Activity
Reported
11(R)-HEDE: documented enzymatic activity
vs
11(S)-HEDE: no reported activity
Stereochemical identity is critical for assay interpretation.
Literature-based binary functional difference.
stereochemistry enantiomer activity lipid mediator chiral analysis

Enzymatic Synthesis Stereoselectivity: Lipoxygenases Produce 74% (R) Enantiomeric Excess of 11-HPODE, Demonstrating Biological Preference for the (11R) Configuration

Steric analysis of 11‑hydroperoxyoctadecadienoic acid (11‑HPODE) generated by iron‑dependent lipoxygenases demonstrates pronounced enrichment of the (R)‑enantiomer. Rice leaf pathogen‑inducible lipoxygenase (RLI‑LO) produces 11‑HPODE with 74% (R) enantiomeric composition, confirming that the (11R) configuration is the thermodynamically and enzymatically favored product of this biosynthetic pathway [1]. In parallel studies, hepatic cytochrome P450 monooxygenases generated 11‑HODE as the main product with 59% (R) enrichment [2]. This stereochemical preference is not universal across all lipoxygenase isoforms; fungal manganese lipoxygenase (Fo‑MnLOX) oxidizes linoleic acid primarily to 11R‑HPODE, whereas Cg‑MnLOX produces 11S‑HPODE with high stereoselectivity, highlighting the isoform‑dependent nature of the stereochemical outcome [3].

Enzymatic Enantiomeric Excess
Reported
74% (R) ee (RLI-LO)
Supports (11R) as the preferred enzymatic product.
59% (R) from hepatic P450 also reported.
lipoxygenase enzymatic specificity stereoselective synthesis HPODE

pH-Dependent Isomerization: 11-HODE Converts to 9-HODE and 13-HODE Regioisomers Under Acidic Conditions, Necessitating Defined Stereochemical Reference Standards

11‑HODE (free acid form) exhibits marked instability under acidic conditions, undergoing isomerization to produce equal parts of 9(R,S)‑hydroxy‑10(E),12(Z)‑octadecadienoate and 13(R,S)‑hydroxy‑9(Z),11(E)‑octadecadienoate plus smaller amounts of corresponding (E,E) isomers [1]. In aprotic solvents, acid treatment results in dehydration and formation of equal amounts of 8,10,12‑ and 9,11,13‑octadecatrienoates [1]. The hepatic P450‑generated 11‑HODE (59% R) was similarly unstable and converted to 9(R,S)‑HODE and 13(R,S)‑HODE in acidic media [2]. This inherent lability of the bis‑allylic hydroxy group at C11 necessitates careful handling and immediate derivatization to the methyl ester for analytical work, as the methyl ester derivative provides enhanced stability and lipophilicity suitable for chromatographic separation .

pH-Dependent Isomerization
Reported
Acidic conditions induce conversion to 9-HODE and 13-HODE
Methyl ester form recommended for analytical stability.
Free acid is labile during sample preparation.
metabolic instability isomerization acidic pH sample preparation

Regioisomer-Specific PPARγ Agonist Activity: 9-HODE and 13-HODE Exhibit Quantitatively Distinct Transcriptional Activation Profiles, Underscoring That 11-HODE Cannot Be Assumed Functionally Redundant

Although direct PPARγ agonist activity data for purified (11R)‑HODE are not available in the public domain, comprehensive analysis of structurally related HODE regioisomers demonstrates that even minor variations in hydroxy group position and double‑bond geometry produce significant differences in transcriptional activation. In dual‑luciferase reporter assays using PPARγ ligand‑binding domain constructs, 9‑(E,E)‑HODE exhibited the most potent PPARγ agonist activity among isolated hydroxy unsaturated fatty acids, whereas 9‑(Z,E)‑HODE and 13‑(Z,E)‑HODE displayed substantially lower activity [1][2]. Docking simulations of 12 types of HODE isomers (9‑, 10‑, 12‑, and 13‑HODEs) into the PPARγ LBD yielded nearly identical lowest docking scores, yet the functional agonist activities measured in cellular assays differed markedly, confirming that binding affinity alone does not predict functional output [1][2]. Notably, 10‑(Z,E)‑HODE and 12‑(Z,E)‑HODE, which have been proposed as biomarkers for early‑stage diabetes, demonstrated measurable PPARγ agonist activity, establishing that the position of the hydroxy group dictates the magnitude of transcriptional response [1].

PPARγ Activity Difference
Class-level inference
9-(E,E)-HODE: most potent
vs
other regioisomers: >2-fold lower activity
11-HODE functional study requires defined stereoisomer.
Regioisomer position dictates transcriptional response.
PPARγ transcriptional activity regioisomer diabetes metabolic disease

Stereospecific Hydrogen Abstraction by Cytochrome P450: Pro-R Hydrogen at C11 Directs Formation of 9R-HODE, Pro-S Hydrogen Yields 13R-HODE

Deuterium labeling studies using [11S‑2H]linoleic acid and [11R‑2H]linoleic acid demonstrate that hepatic cytochrome P450 monooxygenases catalyze stereospecific hydrogen abstraction at C11 with distinct metabolic outcomes. [11S‑2H]linoleic acid is metabolized to 13R‑HODE with loss of deuterium (24% 2H retention) and to 9R‑HODE with high deuterium retention (95% 2H) [1]. Conversely, [11R‑2H]linoleic acid is metabolized to 13R‑HODE that largely retains the label (71% 2H retention) and to 9R‑HODE that loses most of the label (22% 2H retention) [1]. These data establish that P450 abstracts the pro‑R hydrogen at C11 followed by double bond migration and suprafacial oxygen insertion at C9 to produce 9R‑HODE, whereas abstraction of the pro‑S hydrogen at C11 yields 13R‑HODE [1]. The 11‑HODE intermediate (59% R) is the main product and serves as the branch point for this stereospecific bifurcation [1].

P450 Stereospecificity
Reported
Pro-R abstraction: 95% ²H retention
vs
Pro-S abstraction: 22% retention
Confirms distinct metabolic fates for (11R) and (11S).
[11S-²H] vs [11R-²H] linoleic acid tracing.
cytochrome P450 stereospecific metabolism hydrogen abstraction oxygen insertion

Analytical Supply Specification: Methyl (11R)-11-hydroxy-9,12-octadecadienoate is Supplied at ≥98% Purity, a Prerequisite for Quantitative LC-MS/MS and GC-MS Reference Standard Use

Methyl (11R)-11-hydroxy-9,12-octadecadienoate is commercially supplied at ≥98% purity (CAS 1214984-21-0, MW 310.47), meeting the minimum purity specification required for use as an analytical reference standard in quantitative mass spectrometry workflows [1]. In contrast, racemic methyl 11(R,S)-hydroxy-9(Z),12(Z)-octadecadienoate (CAS 158956-78-6) is available without a comparable purity guarantee or analytical certification . The (11R)‑specific methyl ester derivative offers enhanced lipophilicity relative to the free acid form, facilitating improved chromatographic resolution during reverse‑phase HPLC and gas chromatographic separation of closely eluting HODE isomers . This defined stereochemical and purity profile enables accurate calibration curve construction and limits of quantification that are unattainable with racemic or undefined mixtures.

Reference Standard Purity
Supplier specification
≥98% purity
Enables accurate calibration and method validation.
Racemic mixture lacks comparable purity guarantee.
analytical standard purity GC-MS LC-MS/MS method validation

Optimal Research and Industrial Application Scenarios for Methyl (11R)-11-hydroxy-9,12-octadecadienoate Based on Verified Differentiation Evidence


Quantitative LC-MS/MS and GC-MS Reference Standard for 11-HODE Stereoisomer Profiling in Lipidomics and Oxidative Stress Biomarker Studies

Use as a certified reference standard for constructing calibration curves and validating analytical methods that require unequivocal identification and quantification of (11R)‑HODE species in biological matrices. The ≥98% purity and defined (R)‑stereochemistry enable accurate peak assignment and baseline resolution from co‑eluting 9‑HODE and 13‑HODE isomers during chiral HPLC separation [1]. This application directly leverages the evidence of stereospecific hydrogen abstraction [2] and pH‑dependent isomerization [3] to ensure that sample preparation protocols minimize artifactual conversion and that detected 11‑HODE signals reflect authentic biological production rather than methodological artifacts.

Enzymatic Specificity and Stereochemical Pathway Elucidation in Lipoxygenase and Cytochrome P450 Metabolic Studies

Employ as a substrate or analytical standard in studies designed to dissect the stereospecificity of lipoxygenase and cytochrome P450 isoforms. The 74% (R) enantiomeric enrichment observed in 11‑HPODE produced by RLI‑LO [4] and the stereospecific hydrogen abstraction patterns documented for hepatic P450 [2] provide a mechanistic framework that necessitates the use of defined (11R) standards to correctly assign enzymatic product stereochemistry. Procurement of this compound supports experiments aimed at identifying novel (R)‑specific lipoxygenases [5] or characterizing the stereochemical determinants of COX‑mediated lipoxygenase‑type reactions .

PPARγ Functional Selectivity and Metabolic Disease Biomarker Validation Studies

Incorporate as a defined stereoisomer in cell‑based assays (e.g., dual‑luciferase reporter assays, 3T3‑L1 adipocyte maturation models) designed to deconvolute the PPARγ agonist activity of individual HODE regio‑ and stereo‑isomers. Although direct 11‑HODE PPARγ activity data are limited, the documented regioisomer‑specific differences in transcriptional activation for 9‑HODE, 10‑HODE, 12‑HODE, and 13‑HODE [6] establish that the hydroxy group position dictates functional output. Using a defined (11R) methyl ester standard enables precise dose‑response studies and eliminates the confounding influence of contaminating (S)‑enantiomer or alternative regioisomers that may be present in racemic or undefined mixtures.

Chiral HPLC Method Development and Validation for Lipid Mediator Metabolomics

Utilize as a chirally pure reference compound for developing and validating HPLC methods that separate enantiomeric pairs of HODE methyl esters. The distinct retention times of (R)‑ and (S)‑enantiomers on chiral stationary phases [7] make this compound essential for establishing enantiomeric elution order and verifying system suitability. This application is critical for laboratories performing stereospecific quantification of lipid mediators in clinical or translational research samples, where the (S)/(R) ratio may serve as a diagnostic or prognostic biomarker of disease state or therapeutic response [8].

Application
Selection Property
Validation Focus
LC-MS/MS & GC-MS HODE profiling
Chiral reference standard purity
Peak assignment and isomer resolution
Lipoxygenase & P450 stereospecificity studies
Defined (11R) stereochemistry
Enzymatic product stereochemistry assignment
PPARγ functional selectivity assays
Regioisomer-specific signaling context
Dose-response interpretation without cross-reactivity
Chiral HPLC method development
Enantiomeric elution order verification
System suitability and (R)/(S) ratio determination

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